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Introduction

These application notes provide detailed protocols and summarized data for the use of ONO-
4057, a potent and selective leukotriene B4 (LTB4) receptor antagonist, in two common rat
models of nephritis: nephrotoxic serum (NTS) nephritis and anti-Thy-1 nephritis.[1][2] It is
important to note that ONO-4057 is a leukotriene B4 receptor antagonist and should not be
confused with Bruton's tyrosine kinase (BTK) inhibitors. A different compound, ONO-4059
(Tirabrutinib), is a BTK inhibitor. This document focuses exclusively on the application of ONO-
4057 in attenuating inflammatory processes in the kidney. Leukotriene B4 is a powerful
chemoattractant that plays a crucial role in the recruitment of inflammatory cells, and its
blockade with ONO-4057 has shown therapeutic potential in experimental glomerulonephritis.

[3]

Data Presentation

The following tables summarize the quantitative data from studies investigating the effects of
intraperitoneal ONO-4057 administration in rat nephritis models.
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Table 1: Effects of ONO-4057 on Nephrotoxic Serum (NTS) Nephritis in WKY Rats

ONO-4057

Percentage

Parameter Control Group . Reference
Treated Group  Reduction
o ) Significantly
Proteinuria High Dose-dependent  [1]
Reduced
) Significantly
Hematuria Present Dose-dependent  [1]
Reduced
Glomerular
Monocyte/Macro )
High Suppressed Dose-dependent  [1]
phage
Accumulation
Crescentic
Glomeruli Present Reduced Dose-dependent  [1]
Formation
Table 2: Effects of ONO-4057 on Anti-Thy-1 Nephritis in Wistar Rats
) ] Placebo ONO-4057 ONO-4057
Parameter Time Point Reference
Group (100 mgl/kg) (300 mg/kg)
Glomerular
PMN and ) Less than Less than
3 hours High [4]
Macrophage Placebo Placebo
Infiltration
Glomerular Lower than Lower than
) Day 7 High [4]
Matrix Score Placebo Placebo
Urinary N
_ _ No Significant  Less than
Protein Day 7 High ) [4]
. Difference Placebo
Excretion
Experimental Protocols
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Nephrotoxic Serum (NTS) Induced Nephritis Model in
WKY Rats

This model induces a rapidly progressive glomerulonephritis characterized by crescent
formation.[1]

Materials:

Male Wistar-Kyoto (WKY) rats

Nephrotoxic serum (NTS)

ONO-4057

Phosphate-buffered saline (PBS)

Metabolic cages for urine collection

Standard laboratory equipment for intraperitoneal injections and sample analysis

Protocol:

o Animal Acclimatization: Acclimatize male WKY rats to laboratory conditions for at least one
week prior to the experiment.

¢ ONO-4057 Administration (Pre-treatment): 24 hours before NTS injection, administer ONO-
4057 or vehicle (PBS) via intraperitoneal (IP) injection.

¢ Induction of Nephritis: Induce nephritis by a single intravenous injection of NTS.

o ONO-4057 Administration (Post-treatment): Administer subsequent equal doses of ONO-
4057 or PBS via IP injection at 3 hours, and then daily for the next 6 days.[1]

e Monitoring: House rats in metabolic cages for 24-hour urine collection to measure proteinuria
and hematuria.

o Sample Collection and Analysis: At the end of the study period, collect blood samples for
serum analysis and perfuse and harvest kidneys for histological examination (e.g.,
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glomerular monocyte/macrophage accumulation and crescent formation).

Anti-Thy-1 Induced Nephritis Model in Wistar Rats

This model mimics human mesangial proliferative glomerulonephritis.[2]

Materials:

Female inbred Wistar rats

Anti-Thy-1 antibody (e.g., OX-7)
ONO-4057

Placebo control (vehicle for ONO-4057)
Metabolic cages for urine collection

Standard laboratory equipment for intraperitoneal injections and sample analysis

Protocol:

Experiment 1: ONO-4057 Administration Before Disease Onset

Animal Grouping: Divide sixty Wistar rats into three groups: Placebo, ONO-4057 (100
mg/kg), and ONO-4057 (300 mg/kg).[2]

ONO-4057 Administration: Administer ONO-4057 or placebo daily via IP injection starting 3
days before the anti-Thy-1 antibody injection and continuing for 14 days after.[2]

Induction of Nephritis: Induce nephritis by a single intravenous injection of anti-Thy-1
antibody.

Sample Collection: Collect 24-hour urine samples on days 3, 7, and 14 after antibody
injection.[2] Sacrifice subsets of rats at 3 hours, 24 hours, day 7, and day 14 for blood and
kidney collection.[4]

Analysis: Analyze urinary protein excretion, renal function, and perform pathological
examinations of the kidneys.
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Experiment 2: ONO-4057 Administration After Disease Onset

Animal Grouping: Divide forty rats into two groups: Placebo and ONO-4057 (300 mg/kg).[2]

 Induction of Nephritis: Induce nepbhritis by a single intravenous injection of anti-Thy-1
antibody.

o ONO-4057 Administration: Begin daily IP injections of ONO-4057 or placebo on day 1 after
antibody injection and continue until day 13.[2]

o Sample Collection and Analysis: Follow the same sample collection and analysis schedule
as in Experiment 1.
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Experimental workflow for NTS-induced nephritis model.
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Experimental workflows for anti-Thy-1 nephritis model.
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ONO-4057 mechanism of action in blocking LTB4 signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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